3-Chloro-N-{[(4-chlorophenyl)sulfanyl]methyl}aniline

• CAS No.: 956-65-0
• Molecular Formula: C13H11Cl2NS
• Molecular Weight: 284.2 g/mol
• IUPAC Name: 3-chloro-N-[(4-chlorophenyl)sulfanylmethyl]aniline
• InChI: InChI=1S/C13H11Cl2NS/c14-10-4-6-13(7-5-10)17-9-16-12-3-1-2-11(15)8-12/h1-8,16H,9H2
• InChI Key: ODAKXDROHXBMDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NCSC2=CC=C(C=C2)Cl

Description

Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- is an organic compound with the molecular formula C13H11Cl2NS. It is characterized by the presence of a benzenamine core substituted with chlorine and a thioether linkage to a chlorophenyl group.

Preparation Methods

The synthesis of Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- typically involves the reaction of 3-chlorobenzenamine with 4-chlorophenylthiomethyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the nitro group to an amine using reducing agents such as tin(II) chloride or iron powder.

Substitution: The chlorine atoms can be substituted by nucleophiles like amines or thiols under appropriate conditions. Common reagents and conditions used in these reactions include organic solvents like dichloromethane and catalysts like palladium on carbon.

Scientific Research Applications

Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- can be compared with similar compounds such as:

• Benzenamine,3-chloro-4-methyl-
• Benzenamine,4-chloro-n-methyl- These compounds share structural similarities but differ in their substitution patterns and functional groups, which can lead to differences in their chemical reactivity and biological activities. The unique combination of chlorine and thioether linkage in Benzenamine,3-chloro-n-[[(4-chlorophenyl)thio]methyl]- distinguishes it from these related compounds .